76-39-1

2-Methyl-2-nitro-1-propanol

In Stock

• CAS RN:
• 76-39-1

• Formula:
• C4H9NO3

• InChI:
• InChI=1S/C4H9NO3/c1-4(2,3-6)5(7)8/h6H,3H2,1-2H3

• InChIKey:
• MVGJRISPEUZYAQ-UHFFFAOYSA-N

• 2-Methyl-2-nitro-1-propanol is a useful research compound. Its molecular formula is C4H9NO3 and its molecular weight is 119.12 g/mol. The purity is usually 95%.

4-chloro-N-{2-[(2-chloro-4-nitrophenyl)amino]ethyl}benzenesulfonamide

In Stock

• CAS RN:
• 5476-39-1

• Formula:
• C14H13Cl2N3O4S

• InChI:
• InChI=1S/C14H13Cl2N3O4S/c15-10-1-4-12(5-2-10)24(22,23)18-8-7-17-14-6-3-11(19(20)21)9-13(14)16/h1-6,9,17-18H,7-8H2

• InChIKey:
• GNVNZADYUQNMQX-UHFFFAOYSA-N

• 4-chloro-N-{2-[(2-chloro-4-nitrophenyl)amino]ethyl}benzenesulfonamide is a useful research compound. Its molecular formula is C14H13Cl2N3O4S and its molecular weight is 390.2 g/mol. The purity is usually 95%.

N1,N5-Bis-Boc-spermidine

In Stock

• CAS RN:
• 68076-39-1

• Formula:
• C17H35N3O4

• InChI:
• InChI=1S/C17H35N3O4/c1-16(2,3)23-14(21)19-11-7-8-12-20(13-9-10-18)15(22)24-17(4,5)6/h7-13,18H2,1-6H3,(H,19,21)

• InChIKey:
• AGIUPQUTLBAVDK-UHFFFAOYSA-N

• N1,N5-Bis-Boc-spermidine is a useful research compound. Its molecular formula is C17H35N3O4 and its molecular weight is 345.484. The purity is usually 95%.

trans-3-Heptene

In Stock

• CAS RN:
• 68476-39-1

• Formula:
• C7H14

• InChI:
• InChI=1S/C7H14/c1-3-5-7-6-4-2/h5,7H,3-4,6H2,1-2H3/b7-5+

• InChIKey:
• WZHKDGJSXCTSCK-FNORWQNLSA-N

• (E)-Hept-3-ene is an acyclic olefin.

Tioxacin

• CAS RN:
• 34976-39-1

• Formula:
• C14H12N2O4S

• InChI:
• InChI=1S/C14H12N2O4S/c1-3-16-6-7(13(18)19)11(17)10-8(16)4-5-9-12(10)21-14(20)15(9)2/h4-6H,3H2,1-2H3,(H,18,19)

• InChIKey:
• VUUPJGYIOAVFAN-UHFFFAOYSA-N

• Tioxacin is a member of quinolines.

Tinofedrine hydrochloride

• CAS RN:
• 50776-39-1

• Formula:
• C20H22ClNOS2

• InChI:
• InChI=1S/C20H21NOS2.ClH/c1-15(20(22)16-5-3-2-4-6-16)21-10-7-19(17-8-11-23-13-17)18-9-12-24-14-18;/h2-9,11-15,20-22H,10H2,1H3;1H/t15-,20-;/m0./s1

• InChIKey:
• BRPBPTNOXZNOML-QNNMEKCMSA-N

• Tinofedrine HCl is a vasodilator.

(E)-N-(4-acetamidophenyl)-3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyanoprop-2-enamide

Usually In Stock

• CAS RN:
• 380476-39-1

• Formula:
• C25H20ClN3O3

• InChI:
• InChI=1S/C25H20ClN3O3/c1-17(30)28-21-9-11-22(12-10-21)29-25(31)20(15-27)13-18-5-4-7-23(14-18)32-16-19-6-2-3-8-24(19)26/h2-14H,16H2,1H3,(H,28,30)(H,29,31)/b20-13+

• InChIKey:
• UAMZJECMFSQTSX-UHFFFAOYSA-N

• (E)-N-(4-acetamidophenyl)-3-[3-[(2-chlorophenyl)methoxy]phenyl]-2-cyanoprop-2-enamide is a useful research compound. Its molecular formula is C25H20ClN3O3 and its molecular weight is 445.9. The purity is usually 95%.

2-chloro-N-[(5-chlorothiophen-2-yl)methyl]-N-prop-2-enylacetamide

Usually In Stock

• CAS RN:
• 851176-39-1

• Formula:
• C10H11Cl2NOS

• InChI:
• InChI=1S/C10H11Cl2NOS/c1-2-5-13(10(14)6-11)7-8-3-4-9(12)15-8/h2-4H,1,5-7H2

• InChIKey:
• XDQUZKNFXBHIOZ-UHFFFAOYSA-N

• 2-chloro-N-[(5-chlorothiophen-2-yl)methyl]-N-prop-2-enylacetamide is a useful research compound. Its molecular formula is C10H11Cl2NOS and its molecular weight is 264.16. The purity is usually 95%.

Ethyl 7,7-dimethyl-6-oxooctanoate

In Stock

• CAS RN:
• 898776-39-1

• Formula:
• C12H22O3

• InChI:
• InChI=1S/C12H22O3/c1-5-15-11(14)9-7-6-8-10(13)12(2,3)4/h5-9H2,1-4H3

• InChIKey:
• QDVSKMBKORYSQW-UHFFFAOYSA-N

• Ethyl 7,7-dimethyl-6-oxooctanoate is a useful research compound. Its molecular formula is C12H22O3 and its molecular weight is 214.3 g/mol. The purity is usually 95%.

N1-((3-((3,4-dimethoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-phenethyloxalamide

In Stock

• CAS RN:
• 872976-39-1

• Formula:
• C23H29N3O7S

• InChI:
• InChI=1S/C23H29N3O7S/c1-31-19-10-9-18(15-20(19)32-2)34(29,30)26-13-6-14-33-21(26)16-25-23(28)22(27)24-12-11-17-7-4-3-5-8-17/h3-5,7-10,15,21H,6,11-14,16H2,1-2H3,(H,24,27)(H,25,28)

• InChIKey:
• KKDWKGJMSNXAPP-UHFFFAOYSA-N

• N1-((3-((3,4-dimethoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-phenethyloxalamide is a useful research compound. Its molecular formula is C23H29N3O7S and its molecular weight is 491.56. The purity is usually 95%.

1-(3-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one

In Stock

• CAS RN:
• 932976-39-1

• Formula:
• C22H21FN2O3

• InChI:
• InChI=1S/C22H21FN2O3/c1-28-18-10-8-15(9-11-18)19-21(27)25(22(24-19)12-3-2-4-13-22)20(26)16-6-5-7-17(23)14-16/h5-11,14H,2-4,12-13H2,1H3

• InChIKey:
• OLMLJDAMCMAWGS-UHFFFAOYSA-N

• 1-(3-fluorobenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C22H21FN2O3 and its molecular weight is 380.4 g/mol. The purity is usually 95%.

4,4,4-Trifluorobutyl 4,4,4-trifluorobutanoate

In Stock

• CAS RN:
• 885276-39-1

• Formula:
• C8H10F6O2

• InChI:
• InChI=1S/C8H10F6O2/c9-7(10,11)3-1-5-16-6(15)2-4-8(12,13)14/h1-5H2

• InChIKey:
• OOKAMCOYHHGELK-UHFFFAOYSA-N

• 4,4,4-Trifluorobutyl 4,4,4-trifluorobutanoate is a useful research compound. Its molecular formula is C8H10F6O2 and its molecular weight is 252.15 g/mol. The purity is usually 95%.

Tetrabromobisphenol A-13C12

In Stock

• CAS RN:
• 132876-39-1

• Formula:
• C₃¹³C₁₂H₁₂Br₄O₂

• Tetrabromobisphenol A-13C12, also known as Tetrabromobisphenol A-13C12, is a useful research compound. Its molecular formula is C₃¹³C₁₂H₁₂Br₄O₂ and its molecular weight is 555.78. The purity is usually 95%.

2-(2-Methoxyethyl)phenol

In Stock

• CAS RN:
• 330976-39-1

• Formula:
• C9H12O2

• InChI:
• InChI=1S/C9H12O2/c1-11-7-6-8-4-2-3-5-9(8)10/h2-5,10H,6-7H2,1H3

• InChIKey:
• KLOHRGVQRCCZIF-UHFFFAOYSA-N

• 2-(2-Methoxyethyl)phenol, also known as 2-(2-Methoxyethyl)phenol, is a useful research compound. Its molecular formula is C9H12O2 and its molecular weight is 152.19 g/mol. The purity is usually 95%.

3,3',5,5'-Tetrabromobisphenol A-13C12

In Stock

• CAS RN:
• 1352876-39-1

• Formula:
• C15H12Br4O2

• InChI:
• InChI=1S/C15H12Br4O2/c1-15(2,7-3-9(16)13(20)10(17)4-7)8-5-11(18)14(21)12(19)6-8/h3-6,20-21H,1-2H3/i3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1

• InChIKey:
• VEORPZCZECFIRK-ZGFLEIAISA-N

• 3,3',5,5'-Tetrabromobisphenol A-13C12 is a useful research compound. Its molecular formula is C15H12Br4O2 and its molecular weight is 555.78 g/mol. The purity is usually 95%.

6-Azaspiro[3.4]octane-7-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 2219376-39-1

• Formula:
• C8H14ClNO2

• InChI:
• InChI=1S/C8H13NO2.ClH/c10-7(11)6-4-8(5-9-6)2-1-3-8;/h6,9H,1-5H2,(H,10,11);1H

• InChIKey:
• HZDCJLSYNRJKIG-UHFFFAOYSA-N

• 6-Azaspiro[3.4]octane-7-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C8H14ClNO2 and its molecular weight is 191.66. The purity is usually 95%.

3-Tert-butyl-6-[[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]pyridazine

Usually In Stock

• CAS RN:
• 2379976-39-1

• Formula:
• C21H28FN3O4S

• InChI:
• InChI=1S/C21H28FN3O4S/c1-21(2,3)19-7-8-20(24-23-19)29-14-15-9-11-25(12-10-15)30(26,27)16-5-6-18(28-4)17(22)13-16/h5-8,13,15H,9-12,14H2,1-4H3

• InChIKey:
• DIICWBVAQMASGB-UHFFFAOYSA-N

• 3-Tert-butyl-6-[[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]methoxy]pyridazine is a useful research compound. Its molecular formula is C21H28FN3O4S and its molecular weight is 437.53. The purity is usually 95%.